Cas no 136818-43-4 (Methyl 6-fluoro-1H-indole-2-carboxylate)

Methyl 6-fluoro-1H-indole-2-carboxylate structure
136818-43-4 structure
Product Name:Methyl 6-fluoro-1H-indole-2-carboxylate
CAS No:136818-43-4
MF:C10H8FNO2
MW:193.174426078796
MDL:MFCD04966976
CID:136441
PubChem ID:4715016
Update Time:2025-04-19

Methyl 6-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-fluoro-1H-indole-2-carboxylate
    • 1H-Indole-2-carboxylic acid, 6-fluoro-, methyl ester
    • 6-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
    • Z298408050
    • MFCD04966976
    • SCHEMBL926230
    • DTXSID50405809
    • FT-0748054
    • SB15262
    • AKOS000123967
    • SY037493
    • methyl 6-fluoroindole-2-carboxylate
    • A807144
    • P20354
    • 136818-43-4
    • BB 0262000
    • methyl 6-fluoranyl-1H-indole-2-carboxylate
    • EN300-159704
    • RS-0325
    • ALBB-007594
    • STK504647
    • BBL022465
    • MDL: MFCD04966976
    • Inchi: 1S/C10H8FNO2/c1-14-10(13)9-4-6-2-3-7(11)5-8(6)12-9/h2-5,12H,1H3
    • InChI Key: JIIBSKHERZAHCH-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C=C(C(=O)OC)NC=2C=1

Computed Properties

  • Exact Mass: 193.05400
  • Monoisotopic Mass: 193.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.1A^2

Experimental Properties

  • Density: 1.291
  • Boiling Point: 345.872°C at 760 mmHg
  • Flash Point: 162.978°C
  • Refractive Index: 1.6
  • PSA: 42.09000
  • LogP: 2.09360

Methyl 6-fluoro-1H-indole-2-carboxylate Security Information

  • HazardClass:IRRITANT

Methyl 6-fluoro-1H-indole-2-carboxylate Pricemore >>

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